4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(3,4-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-10-3-1-8(13(17)18)5-9(10)7-2-4-11(15)12(16)6-7/h1-6H,(H,17,18)
• InChI Key: JLFMKSNGWRQZJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=C(C=CC(=C2)C(=O)O)Cl)F)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID80680809
• Molecular Weight: 268.64 g/mol
• CAS RN: 1225750-14-0

Description

4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% (4-CL-3-DFPB) is an organic compound with a molecular weight of 248.56 g/mol. It is a colorless solid that is odorless and has a melting point of 119-121°C. 4-CL-3-DFPB is a fluorinated derivative of benzoic acid and is widely used in scientific research. It can be used as a reagent for the synthesis of various compounds, as a catalyst for organic reactions, and as an inhibitor for enzymes. This article will discuss the synthesis method of 4-CL-3-DFPB, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% has many applications in scientific research. It can be used as a reagent for the synthesis of various compounds, such as 3-chloro-4-fluorobenzoyl chloride, 4-chloro-3-fluorobenzoyl chloride, and 4-chloro-3-fluorobenzaldehyde. It can also be used as a catalyst for organic reactions, such as the synthesis of 2-chloro-4-fluorobenzene and 3-chloro-4-fluorobenzaldehyde. In addition, 4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% can be used as an inhibitor for enzymes, such as the enzyme acetylcholinesterase.

Mechanism of Action

4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% acts as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the enzyme from catalyzing its reaction. This inhibition can be reversible or irreversible, depending on the type of enzyme and the concentration of 4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95%.
Biochemical and Physiological Effects
4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that it can inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to an increase in the levels of acetylcholine, which can have a variety of effects on the body, including increased cognitive function, improved memory, and increased alertness. In addition, 4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% has been shown to have anti-inflammatory and antioxidant effects, as well as a potential role in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The use of 4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% in laboratory experiments has several advantages and limitations. One advantage is that it is relatively inexpensive and easy to obtain. In addition, it is relatively stable, and can be stored for long periods of time without degradation. However, one limitation is that it can be toxic if not handled properly, and can cause skin and eye irritation.

Future Directions

There are a variety of potential future directions for the use of 4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95%. One potential direction is to further explore its potential role in the treatment of certain types of cancer. In addition, further research could be conducted on its potential role in the treatment of neurological disorders and its potential use as an anti-inflammatory and antioxidant agent. Furthermore, more research could be conducted on its ability to inhibit the enzyme acetylcholinesterase, as well as its potential use as a reagent for the synthesis of various compounds. Finally, further research could be conducted on its potential use as a catalyst for organic reactions.

Synthesis Methods

4-Chloro-3-(3,4-difluorophenyl)benzoic acid, 95% can be synthesized through a two-step reaction. The first step involves the reaction of 3,4-difluorobenzaldehyde and chloroacetic acid in the presence of potassium carbonate in an aqueous solution. The second step involves the reaction of the resulting 3,4-difluorobenzoyl chloride with sodium hydroxide in an aqueous solution. The final product is purified by recrystallization with methanol or ethanol.